Cas no 118584-50-2 (24,25-Dihydroxy Vitamin D2-d3 (Mixture of Diastereomers))

• Product Name: 24,25-Dihydroxy Vitamin D2-d3 (Mixture of Diastereomers)
• CAS No: 118584-50-2
• MF: C₂₈H₄₄O₃
• MW: 431.665654182434
• CID: 1063512
• PubChem ID: 71316279
• Update Time: 2025-04-20

24,25-Dihydroxy Vitamin D2-d3 (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 24,25-Dihydroxy Vitamin D2-d3
• 24,25-Dihydroxy Vitamin D2-d3 (Mixture of Diastereomers)
• (E,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-3-(trideuteriomethyl)hept-4-ene-2,3-diol
• (3β,5Z,7E,22E,24ξ)-9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25-triol-d3
• (4E,6R)-2-Methyl-3-(Methyl-d3)-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-Methylenecyclohexylidene]ethylidene]-7a-Methyl-1H-inden-1-yl]-4-heptene-2,3-diol
• 118584-50-2
• DTXSID60747686
• (4E,6R)-2-Methyl-3-(methyl-d3)-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-1H-inden-1-yl]-4-heptene-2,3-diol; (3ss,5Z,7E,22E,24?)-9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25-triol-d3
• (3S,5Z,7E,22E,24xi)-(28,28,28-~2~H_3_)-9,10-Secoergosta-5,7,10,22-tetraene-3,24,25-triol

• Inchi： 1S/C28H44O3/c1-19-9-12-23(29)18-22(19)11-10-21-8-7-16-27(5)24(13-14-25(21)27)20(2)15-17-28(6,31)26(3,4)30/h10-11,15,17,20,23-25,29-31H,1,7-9,12-14,16,18H2,2-6H3/b17-15+,21-10+,22-11-/t20-,23+,24-,25+,27-,28?/m1/s1/i6D3
• InChI Key： BPEQZNMKGFTMQE-TYXRNSGASA-N
• SMILES： OC(C([2H])([2H])[2H])(C(C)(C)O)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 431.34800
• Monoisotopic Mass: 431.34787550g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 582.2±45.0 °C at 760 mmHg
• Flash Point: 244.8±23.3 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 60.69000
• LogP: 5.87080
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

24,25-Dihydroxy Vitamin D2-d3 (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives